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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760 Get Quote

The proper disposal of laboratory chemicals is a cornerstone of operational safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

handling chemical waste is a routine yet critical task that demands precision and adherence to

established protocols. This guide provides essential safety and logistical information for the

disposal of Disperse Orange 80, with a specific focus on the procedural steps to take when a

Safety Data Sheet (SDS) is not readily available.

Chemical Identification:

Name: C.I. Disperse Orange 80[1]

CAS Number: 59948-51-5[1]

Molecular Formula: C20H20N6O3[1]

Molecular Structure: Single azo class[1]

While the chemical identity of Disperse Orange 80 is known, a specific Safety Data Sheet

(SDS) is not readily available in public domains. The absence of an SDS means that detailed

hazard, handling, and disposal information has not been formally documented and accessible.

Federal, state, and local regulations prohibit the transportation, storage, or disposal of wastes

with unknown identities or hazards.[2] Attempting to dispose of a chemical without this critical

information poses significant safety and compliance risks.
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Immediate Safety and Logistical Plan
When an SDS is unavailable for a specific chemical like Disperse Orange 80, it must be

treated as an "unknown" chemical. The primary goal is to ensure safety while gathering the

necessary information for proper disposal.

Step 1: Prioritize Safety and Information Gathering The first and most critical step is to obtain

the SDS from the chemical manufacturer or supplier. If you have the product in your laboratory,

the supplier is legally obligated to provide you with the SDS. Do not proceed with disposal until

this document is acquired and reviewed.

Step 2: Segregation and Labeling Pending identification and disposal, the container of

Disperse Orange 80 should be:

Clearly Labeled: Ensure the existing label with the chemical name (Disperse Orange 80)

and CAS number (59948-51-5) is legible. If the label is damaged, create a new, clear label.

[2][3]

Securely Stored: Store the container in a designated, secure waste accumulation area away

from incompatible materials.[4]

Marked as "Awaiting Disposal": Add a temporary label indicating that the material is pending

receipt of the SDS for proper waste characterization.

Step 3: Consult Your Environmental Health & Safety (EHS) Office Your institution's EHS

department is the primary resource for guidance on hazardous waste disposal.[5][6]

Inform them that you have a chemical (Disperse Orange 80) for which you are awaiting an

SDS.

Provide them with all known information (name, CAS number).

Follow their specific procedures for handling undocumented chemicals. They will guide you

on the subsequent steps, which may include arranging for analysis if the SDS cannot be

obtained.

General Disposal Procedures for Disperse Dyes
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Once the SDS for Disperse Orange 80 is obtained, it will provide specific disposal instructions

in Section 13. Generally, for disperse dyes, which are often water-insoluble, the following

principles apply:

Solid Waste: Unused or expired dye powder, along with contaminated items (e.g., weigh

boats, gloves, paper towels), should be collected in a sealed, labeled hazardous waste

container.[7] Avoid generating dust during collection; if necessary, lightly dampen the solid

material with water.[4]

Liquid Waste: Solutions containing Disperse Orange 80 should be collected in a dedicated,

sealed, and labeled hazardous waste container.[7] Do not mix with other waste streams

unless explicitly permitted by your EHS office.[7]

Prohibition of Drain Disposal: Never dispose of disperse dyes or their solutions down the

drain.[8][9] These substances can be harmful to aquatic life and may not be effectively

treated by standard wastewater systems.

Data Presentation: Information Required from the
SDS for Disposal
The SDS is the definitive source for all safety and handling data. When you receive the SDS for

Disperse Orange 80, consult the following sections to inform your disposal plan.
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Data Category SDS Section Relevance to Disposal

Hazard Identification Section 2

Determines necessary

personal protective equipment

(PPE) and potential hazards

(e.g., skin sensitizer, aquatic

toxicity) that dictate handling

and segregation.

Physical/Chemical Properties Section 9

Provides information on

solubility, flammability, and

reactivity, which are critical for

safe storage and determining

appropriate disposal methods.

Toxicological Information Section 11

Details potential health effects,

informing risk assessment and

the need for specific handling

precautions during waste

accumulation.

Ecological Information Section 12

Describes the potential

environmental impact,

particularly aquatic toxicity,

reinforcing the prohibition of

sewer disposal.

Disposal Considerations Section 13

Provides specific instructions

from the manufacturer on

proper disposal methods and

regulatory requirements.

Regulatory Information Section 15

Lists any specific federal,

state, or local regulations that

apply to the chemical's waste

classification.
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Specific experimental protocols for the disposal of Disperse Orange 80 cannot be provided

without the manufacturer's SDS. Any procedure would require, at a minimum, the hazard

characterization found in that document. The overriding protocol is to not generate waste until a

disposal plan is in place.[9]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of a laboratory

chemical, emphasizing the critical decision points when a Safety Data Sheet is not immediately

available.
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Workflow for Disposal of a Laboratory Chemical.
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By adhering to this structured approach, researchers can ensure that the disposal of chemicals

like Disperse Orange 80 is handled in a manner that prioritizes safety, maintains regulatory

compliance, and builds a deep foundation of trust in laboratory operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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